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Compound of Interest

Compound Name: Cesium formate

Cat. No.: B1260979 Get Quote

An In-depth Examination of Cesium Formate's Properties, Synthesis, and Applications in

Modern Chemistry

Abstract
Cesium formate (CHCsO₂) is an alkali metal salt that has garnered significant interest in

various scientific and industrial fields. For researchers, scientists, and drug development

professionals, it offers unique properties as a reagent and catalyst in organic synthesis. This

technical guide provides a comprehensive overview of cesium formate, including its

fundamental chemical and physical properties, detailed experimental protocols for its synthesis,

and its applications in synthetic chemistry.

Core Properties of Cesium Formate
Cesium formate is a white, crystalline solid that is highly soluble in water. Its key

physicochemical properties are summarized in the table below, providing essential data for its

use in experimental settings.
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Property Value Reference(s)

CAS Number 3495-36-1

Molecular Weight 177.92 g/mol

Molecular Formula CHCsO₂ [1]

Appearance White to off-white solid [1]

Solubility in Water Highly soluble [2]

Purity ≥ 98%

Synthesis of Cesium Formate: Experimental
Protocols
The synthesis of cesium formate can be achieved through various methods. Below are

detailed protocols for two common laboratory-scale synthesis procedures.

Synthesis from Cesium Hydroxide and Formic Acid
This method involves the direct neutralization of cesium hydroxide with formic acid.

Materials:

Cesium hydroxide (CsOH)

Formic acid (HCOOH)

Deionized water

Reaction vessel

Stirring apparatus

Heating mantle

pH meter or indicator strips
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Procedure:

In a well-ventilated fume hood, dissolve a known molar amount of cesium hydroxide in

deionized water in a reaction vessel equipped with a stirrer.

Slowly add a stoichiometric equivalent of formic acid to the cesium hydroxide solution while

stirring continuously. The reaction is exothermic, so the addition should be controlled to

manage the temperature.

Monitor the pH of the solution. Continue adding formic acid dropwise until the solution

reaches a neutral pH (approximately 7.0).

Once neutralized, gently heat the solution to evaporate the water and concentrate the

cesium formate solution.

Cool the concentrated solution to induce crystallization of cesium formate.

Collect the crystals by filtration and wash with a small amount of cold deionized water.

Dry the crystals under vacuum to obtain pure cesium formate.

Synthesis via the Cannizzaro-type Reaction
A patented method describes the synthesis of cesium formate from the reaction of

formaldehyde with cesium hydroxide.[3]

Materials:

Formaldehyde (aqueous solution, e.g., 37 wt%)

Cesium hydroxide (aqueous solution, e.g., 40 wt%)

Reaction vessel with cooling capabilities

Stirring apparatus

Vacuum distillation apparatus

Procedure:
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Place a specific molar quantity of formaldehyde solution into a reaction vessel equipped with

a stirrer and a cooling system.

Over a period of approximately 45 minutes, add a controlled molar ratio of cesium hydroxide

solution (e.g., a formaldehyde to cesium hydroxide molar ratio of 1.8-2.2:1) to the

formaldehyde solution while stirring.[3] Maintain the temperature of the reaction mixture.

After the addition is complete, heat the reaction mixture to approximately 50°C.

Reduce the pressure to 10-20 mm Hg to facilitate the continuous removal of methanol, a

byproduct of the reaction, via distillation.[3]

Continue the reaction at 50°C and reduced pressure for several hours to ensure completion.

The resulting solution contains cesium formate. Further purification can be achieved

through crystallization as described in the previous method.

Workflow for the Synthesis of Cesium Formate

Method 1: Neutralization

Method 2: Cannizzaro-type Reaction
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Caption: Comparative workflow for two primary methods of cesium formate synthesis.
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Applications in Organic Synthesis
Cesium formate serves as a valuable reagent and catalyst in a variety of organic

transformations, which is of particular interest in the synthesis of pharmaceutical intermediates.

[1][4] Its utility stems from its ability to act as a mild base and a source of formate ions.

Role as a Catalyst and Reagent
In organic synthesis, cesium formate is recognized for its environmentally friendly

characteristics, including low toxicity.[4] It has demonstrated high catalytic activity in a range of

reactions such as carbon-carbon bond formation, oxidations, and reductions.[4] The use of

cesium formate can lead to consistent and reproducible results by providing a stable reaction

environment.[4]

Experimental Example: Use in Drilling Fluid Formulation
(as a proxy for complex fluid preparation)
While specific, detailed protocols for cesium formate in drug synthesis are often proprietary, its

application in the formulation of high-density drilling fluids provides a well-documented example

of its handling and use in complex mixtures. This can be informative for researchers designing

new synthetic routes.

Objective: To prepare a cesium formate-based high-density brine and test its compatibility with

common drilling fluid additives.

Materials:

Cesium formate

Potassium formate

Deionized water

High-shear mixer

Viscosifiers (e.g., xanthan gum)

Fluid loss agents
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Pressurized drilling fluid density meter

Rheometer

High-temperature, high-pressure (HTHP) filter press

Procedure:

Brine Preparation: Prepare aqueous solutions of cesium formate (e.g., 2.20 g/cm³) and

potassium formate (e.g., 1.56 g/cm³).[5]

Mixing: In a high-shear mixer, blend the cesium formate and potassium formate brines at

1500 rpm for 10 minutes to achieve the desired density.[5]

Additive Incorporation: Increase the mixer speed to 6000 rpm and slowly add various

treatment agents (e.g., viscosifiers, fluid loss agents) sequentially, allowing 5 minutes

between each addition.[5] The entire addition process should be completed within 45

minutes.[5]

Temperature Control: Maintain the temperature of the mixture below 66°C, using a water

bath for cooling if the temperature exceeds 45°C.[5]

Performance Testing:

Density: Accurately measure the density of the final fluid using a pressurized drilling fluid

density meter.[5]

Rheology: Determine the rheological properties at a specified temperature (e.g., 120°F).[5]

Filtration: Measure the high-temperature, high-pressure (HTHP) fluid loss.[5]

This protocol demonstrates the systematic approach to formulating and characterizing a

complex fluid containing cesium formate, a methodology that can be adapted to reaction

mixture preparation in organic synthesis.

Biological Relevance of Formate
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While direct signaling pathways involving cesium formate are not extensively documented, the

formate anion itself is a crucial intermediate in one-carbon (1C) metabolism.[6] Aberrant levels

of cellular formate have been linked to the progression of serious diseases, including cancer

and Alzheimer's disease.[7] Understanding the role of formate in these pathways is critical for

drug development professionals.

Simplified Role of Formate in One-Carbon Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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